4-(2H-1,3-Benzodioxol-5-yl)-1,3-oxazole

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-1,3-oxazole
• InChI: InChI=1S/C10H7NO3/c1-2-9-10(14-6-13-9)3-7(1)8-4-12-5-11-8/h1-5H,6H2
• InChI Key: QPFUPQXOIARBQC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=COC=N3
• Molecular Formula: C10H7NO3
• Molecular Weight: 189.17 g/mol

Description

4-(2H-1,3-Benzodioxol-5-yl)-1,3-oxazole, otherwise known as BDOX, is a heterocyclic compound belonging to the benzodioxole family. It is a synthetic compound that has been used in a variety of scientific research applications, including as an inhibitor of the enzyme Hsp90, a molecular chaperone involved in protein folding and degradation. BDOX has also been used as a potential therapeutic agent for the treatment of certain types of cancer and other diseases.

Scientific Research Applications

BDOX has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme Hsp90, a molecular chaperone involved in protein folding and degradation. BDOX has also been used as a potential therapeutic agent for the treatment of certain types of cancer and other diseases. It has been used in studies to investigate the effects of BDOX on cell proliferation, apoptosis, and cell cycle arrest in cancer cells. Additionally, BDOX has been used in studies to investigate its potential as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with proteins such as the heat shock protein hsp 90-alpha . This protein is a molecular chaperone that promotes the maturation, structural maintenance, and proper regulation of specific target proteins involved in cell cycle control and signal transduction .

Advantages and Limitations for Lab Experiments

BDOX has several advantages and limitations for lab experiments. One advantage is that BDOX is relatively easy to synthesize, as it can be synthesized through a variety of methods. Additionally, BDOX has been reported to have a variety of biochemical and physiological effects, including the inhibition of the enzymes Hsp90, acetylcholinesterase, and topoisomerase II. A limitation of BDOX is that its exact mechanism of action is not yet fully understood. Additionally, BDOX has been reported to have a variety of side effects, including the induction of cell cycle arrest and apoptosis in cancer cells.

Future Directions

There are a variety of potential future directions for the use of BDOX in scientific research. One potential direction is the further investigation of its mechanism of action. Additionally, further research could be conducted to investigate the effects of BDOX on other enzymes, proteins, and pathways. Additionally, further research could be conducted to investigate the potential therapeutic applications of BDOX for the treatment of various diseases, including cancer. Finally, further research could be conducted to investigate the potential side effects of BDOX and to develop strategies to minimize these side effects.

Synthesis Methods

BDOX can be synthesized through a variety of methods. One method involves the reaction of 2-chloro-1,3-benzodioxole with 1,3-oxazole in the presence of a base such as sodium hydroxide. This reaction yields the desired product, BDOX, as well as other side products. Other methods of synthesis involve the reaction of 2-chloro-1,3-benzodioxole with 1,3-oxazole-4-carboxaldehyde, or the reaction of 2-chloro-1,3-benzodioxole with 1,3-oxazole-4-thiol.